Cas no 900801-18-5 (3-cyano-N-(6-methylpyridin-2-yl)benzamide)

• Product Name: 3-cyano-N-(6-methylpyridin-2-yl)benzamide
• CAS No: 900801-18-5
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 5923703
• PubChem ID: 16007001
• Update Time: 2025-05-20

3-cyano-N-(6-methylpyridin-2-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-cyano-N-(6-methylpyridin-2-yl)benzamide
• 3-CYANO-N-(6-METHYL-2-PYRIDINYL)-BENZAMIDE
• BENZAMIDE, 3-CYANO-N-(6-METHYL-2-PYRIDINYL)-
• Z71546106
• PD181349
• BDBM50186330
• CHEMBL208927
• CS-0294483
• 900801-18-5
• EN300-14411207
• AKOS000205559

• MDL： MFCD10668927
• Inchi： 1S/C14H11N3O/c1-10-4-2-7-13(16-10)17-14(18)12-6-3-5-11(8-12)9-15/h2-8H,1H3,(H,16,17,18)
• InChI Key： HRIDAJBBAATPGT-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C)=CC=C1)(=O)C1=CC=CC(C#N)=C1

Computed Properties

• Exact Mass: 237.090211983g/mol
• Monoisotopic Mass: 237.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 65.8Ų

Additional information on 3-cyano-N-(6-methylpyridin-2-yl)benzamide

3-Cyano-N-(6-Methylpyridin-2-yl)Benzamide (CAS No. 900801-18-5): A Comprehensive Overview

3-Cyano-N-(6-Methylpyridin-2-yl)Benzamide (commonly referred to by its CAS number 900801-18-5) is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique molecular structure, which combines a cyano group attached to a benzene ring and an N-substituted pyridine moiety. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a subject of interest for various applications.

The synthesis of 3-cyano-N-(6-methylpyridin-2-yl)benzamide involves a multi-step process that typically includes nucleophilic substitution, coupling reactions, and oxidation steps. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis pathway, improving both yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high product quality. This compound is often synthesized via the reaction of cyano benzene derivatives with substituted pyridine aldehydes under specific catalytic conditions.

One of the most promising applications of 3-cyano-N-(6-methylpyridin-2-yl)benzamide lies in its potential as a precursor for drug development. The compound's structure allows for extensive functionalization, enabling the creation of derivatives with diverse biological activities. Recent studies have highlighted its role as a lead compound in the development of anti-inflammatory and anti-cancer agents. For example, researchers have demonstrated that certain derivatives exhibit potent inhibitory effects on key enzymes involved in inflammation pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preclinical trials have shown that some analogs possess cytotoxic effects against various cancer cell lines, suggesting potential applications in oncology.

In the realm of materials science, 3-cyano-N-(6-methylpyridin-2-yl)benzamide has been explored as a building block for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The compound's ability to coordinate with metal ions makes it an ideal candidate for constructing porous materials with applications in gas storage and catalysis. Recent research has focused on optimizing the coordination properties of this compound by modifying its substituents, leading to the development of MOFs with enhanced stability and surface area.

The toxicological profile of 3-cyano-N-(6-methylpyridin-2-yl)benzamide has also been a topic of recent investigation. Studies conducted in vitro and in vivo have indicated that the compound exhibits low acute toxicity at therapeutic concentrations. However, long-term exposure studies are still required to fully understand its safety profile. Regulatory agencies such as the FDA and EMA have not yet approved this compound for clinical use; however, ongoing research continues to evaluate its potential as a therapeutic agent.

From an environmental perspective, the biodegradability and eco-toxicity of 3-cyano-N-(6-methylpyridin-2-yl)benzamide are critical considerations for its large-scale application. Recent studies have demonstrated that under aerobic conditions, the compound undergoes microbial degradation within a relatively short timeframe. This suggests that it may not pose significant risks to aquatic ecosystems when used responsibly. Nonetheless, further research is needed to assess its impact under various environmental conditions.

In conclusion, 3-cyano-N-(6-methylpyridin-2-yl)benzamide (CAS No. 900801-18-) represents a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthetic methods and biological evaluations, positions it as a valuable tool for future innovations in drug discovery and materials science. As research continues to unfold, this compound is expected to play an increasingly important role in both academic and industrial settings.